Cas no 84315-17-3 (Adenosine, N-benzoyl-2'-O-(9-phenyl-9H-xanthen-9-yl)-)

• Product name: Adenosine, N-benzoyl-2'-O-(9-phenyl-9H-xanthen-9-yl)-
• CAS No: 84315-17-3
• MF: C₃₆H₂₉N₅O₆
• MW: 627.645368337631
• CID: 667356
• PubChem ID: 14162772

Adenosine, N-benzoyl-2'-O-(9-phenyl-9H-xanthen-9-yl)- Chemical and Physical Properties

Names and Identifiers

• Adenosine, N-benzoyl-2'-O-(9-phenyl-9H-xanthen-9-yl)-
• N-[9-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-(9-phenylxanthen-9-yl)oxyoxolan-2-yl]purin-6-yl]benzamide
• 84315-17-3
• N-(9-((2R,3R,4R,5R)-4-Hydroxy-5-(hydroxymethyl)-3-((9-phenyl-9H-xanthen-9-yl)oxy)tetrahydrofuran-2-yl)-9H-purin-6-yl)benzamide
• N-Benzoyl-2'-O-(9-phenyl-9H-xanthen-9-yl)adenosine
• DTXSID50556805

• Inchi： InChI=1S/C36H29N5O6/c42-19-28-30(43)31(35(46-28)41-21-39-29-32(37-20-38-33(29)41)40-34(44)22-11-3-1-4-12-22)47-36(23-13-5-2-6-14-23)24-15-7-9-17-26(24)45-27-18-10-8-16-25(27)36/h1-18,20-21,28,30-31,35,42-43H,19H2,(H,37,38,40,44)/t28-,30-,31-,35-/m1/s1
• InChI Key： ODJQOAMKFNURON-JYYIKNSZSA-N
• SMILES： C1=CC=C(C=C1)C(=O)NC2=C3C(=NC=N2)N(C=N3)C4C(C(C(O4)CO)O)OC5(C6=CC=CC=C6OC7=CC=CC=C75)C8=CC=CC=C8

Computed Properties

• Exact Mass: 627.21178366g/mol
• Monoisotopic Mass: 627.21178366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 47
• Rotatable Bond Count: 7
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 141Ų